Cas no 105889-45-0 (Cefcapene pivoxil)

• Product Name: Cefcapene pivoxil
• CAS No: 105889-45-0
• MF: C₂₃H₂₉N₅O₈S₂
• MW: 567.635062932968
• CID: 62579
• PubChem ID: 5282438
• Update Time: 2025-04-18

Cefcapene pivoxil Chemical and Physical Properties

Names and Identifiers

• Cefcapene pivoxil
• (6R,7R)-3-[[(Aminocarbonyl)oxy]methyl]-7-[[(2Z)-2-(2-amino-4-thiazolyl)-1-oxo-2-pentenyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid, (2,2-Dimethyl-1-oxopropoxy)methyl Ester
• Fumax
• S-1108
• Cefcapene Piroxil
• Flumax
• Cefcapene Pivoxil & its intermediates（R&D）
• Cefcapene Pivoxil See C242555
• Cefcapene Pivoxil See C242555
• 2,2-dimethylpropanoyloxymethyl (6R,7R)-7-[[(Z)-2-(2-amino-1,3-thiazol-4-yl)pent-2-enoyl]amino]-3-(carbamoyloxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• (6R,7R)-3-(((Aminocarbonyl)oxy)methyl)-7-(((2Z)-2-(2-amino-4-thiazolyl)-1-oxo-2-pentenyl)amino)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid (2,2-dimethyl-1-oxopropoxy)methyl ester
• Cefcapene Impurity 3
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(aMinocarbonyl)oxy]Methyl]-7-[[(2Z)-2-(2-aMino-4-thiazolyl)-1-oxo-2-penten-1-yl]aMino]-8-oxo-,(2,2-diMethyl-1-oxopropoxy)Methyl ester, (6R,7R)-
• Cefcamate pivoxil
• CS-0111083
• 2,2-DIMETHYLPROPANOYLOXYMETHYL (6R,7R)-7-(((Z)-2-(2-AMINO-1,3-THIAZOL-4-YL)PENT-2-ENOYL)AMINO)-3-(CARBAMOYLOXYMETHYL)-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLATE
• 2,2-dimethylpropanoyloxymethyl (6R,7R)-7-[[(Z)-2-(2-aminothiazol-4-yl)pent-2-enoyl]amino]-3-(carbamoyloxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;Cefcapene pivoxil
• Cefcamate
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3-(((aminocarbonyl)oxy)methyl)-7-((2-(2-amino-4-thiazolyl)-1-oxo-2-pentenyl)amino)-8-oxo-, (2,2-dimethyl-1-oxopropoxy)methyl ester, (6R-(6alpha,7beta(Z)))-
• UNII-8I8MJ56XFQ
• 8I8MJ56XFQ
• CEFCAPENE PIVOXIL [WHO-DD]
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3-(((aminocarbonyl)oxy)methyl)-7-(((2Z)-2-(2-amino-4-thiazolyl)-1-oxo-2-pentenyl)amino)-8-oxo-, (2,2-dimethyl-1-oxopropoxy)methyl ester, (6R,7R)-
• SCHEMBL155121
• HY-135221A
• Cefcapene; Cefcapene pivoxil free acid; S 1006; S 1006 (pharmaceutical)
• AS-12938
• 105889-45-0
• AKOS015841961
• SCHEMBL155122
• A801331
• NS00011566
• CEFCAPENE PIVALOYLOXYMETHYL ESTER [MI]
• cefcapene-pivoxil
• Q27270575
• CEFCAPENE PIVALOYLOXYMETHYL ESTER
• AKOS015896113
• CHEMBL2431072
• DTXSID7049134
• DTXCID4029060
• BRD-K27515606-311-01-0
• WVPAABNYMHNFJG-QDVBXLKVSA-N
• BRD-K27515606-311-02-8
• BRD-K27515606-003-01-3

• MDL： MFCD00870176
• Inchi： 1S/C23H29N5O8S2/c1-5-6-12(13-9-38-21(24)26-13)16(29)27-14-17(30)28-15(11(7-34-22(25)33)8-37-18(14)28)19(31)35-10-36-20(32)23(2,3)4/h6,9,14,18H,5,7-8,10H2,1-4H3,(H2,24,26)(H2,25,33)(H,27,29)/b12-6-/t14-,18-/m1/s1
• InChI Key： WVPAABNYMHNFJG-QDVBXLKVSA-N
• SMILES： S1CC(COC(N)=O)=C(C(=O)OCOC(C(C)(C)C)=O)N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=C\CC)=O)=O

Computed Properties

• Exact Mass: 567.14600
• Monoisotopic Mass: 567.145754
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 13
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 24
• XLogP3: nothing
• Topological Polar Surface Area: 247

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: 145-152°C
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.638
• Solubility: DMSO, Water( warm)
• PSA: 246.78000
• LogP: 2.96830
• Specific Rotation: +51 ~ +54° (c=1, MeOH)
• Vapor Pressure: Not available

Cefcapene pivoxil Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Cephems